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Compound of Interest

Compound Name: N-(3-Butynyl)phthalimide

Cat. No.: B084124

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of N-(3-Butynyl)phthalimide, designed to ensure the well-being
of laboratory personnel and maintain a secure research environment. Adherence to these
procedures is mandatory for all researchers, scientists, and drug development professionals
working with this compound.

N-(3-Butynyl)phthalimide is a terminal alkyne-substituted isoindole compound utilized in
proteomics research. While a valuable reagent, it is classified as a skin sensitizer (Category 1)
and a serious eye irritant (Category 2A).[1][2] Understanding and mitigating these risks through
proper personal protective equipment (PPE) and handling protocols is paramount.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-(3-Butynyl)phthalimide is
provided below for easy reference.
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Property Value

Molecular Formula C12HaNO:2

Molecular Weight 199.21 g/mol [2][3]

Appearance Pale-yellow to Yellow-brown Solid[2]
Melting Point 137-142 °CJ[3][4]

CAS Number 14396-90-8[2][3]

Hazard Identification and Classification

Proper handling of N-(3-Butynyl)phthalimide requires a clear understanding of its associated

hazards.
Hazard Class GHS Category Hazard Statement
) S H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction.[1][2]
) o H319: Causes serious eye
Serious Eye Irritation 2A

irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE requirements is mandatory when handling N-(3-
Butynyl)phthalimide to minimize exposure risk.
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Body Part Required PPE Specification

Type N95 (US) or equivalent[4]
[5]

Respiratory Dust mask

Safety glasses with side- ]
Eyes/Face ) Must be worn at all times.
shields or goggles

Nitrile or other appropriate

Hands Chemical-resistant gloves material. Inspect for tears
before use.
Body Laboratory coat Fully buttoned.

Procedural Workflow for Handling and Disposal

The following diagram outlines the required step-by-step workflow for the safe handling and
disposal of N-(3-Butynyl)phthalimide. A detailed explanation of each step is provided in the

subsequent sections.
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Workflow for Handling and Disposal of N-(3-Butynyl)phthalimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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